4,12,12-Trimethyl-5-oxatricyclo[8.2.0.0^{4,6}]dodecan-9-one
4,12,12-Trimethyl-5-oxatricyclo[8.2.0.0^{4,6}]dodecan-9-one
Kobusone belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Kobusone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, kobusone is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, kobusone can be found in root vegetables. This makes kobusone a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
24173-71-5
VCID:
VC0207897
InChI:
InChI=1S/C14H22O2/c1-13(2)8-9-10(13)6-7-14(3)12(16-14)5-4-11(9)15/h9-10,12H,4-8H2,1-3H3
SMILES:
CC1(CC2C1CCC3(C(O3)CCC2=O)C)C
Molecular Formula:
C14H22O2
Molecular Weight:
222.32 g/mol
4,12,12-Trimethyl-5-oxatricyclo[8.2.0.0^{4,6}]dodecan-9-one
CAS No.: 24173-71-5
Reference Standards
VCID: VC0207897
Molecular Formula: C14H22O2
Molecular Weight: 222.32 g/mol
![4,12,12-Trimethyl-5-oxatricyclo[8.2.0.0^{4,6}]dodecan-9-one - 24173-71-5](/images/no_structure.jpg)
| CAS No. | 24173-71-5 |
|---|---|
| Product Name | 4,12,12-Trimethyl-5-oxatricyclo[8.2.0.0^{4,6}]dodecan-9-one |
| Molecular Formula | C14H22O2 |
| Molecular Weight | 222.32 g/mol |
| IUPAC Name | 4,12,12-trimethyl-5-oxatricyclo[8.2.0.04,6]dodecan-9-one |
| Standard InChI | InChI=1S/C14H22O2/c1-13(2)8-9-10(13)6-7-14(3)12(16-14)5-4-11(9)15/h9-10,12H,4-8H2,1-3H3 |
| Standard InChIKey | UETZJEZFLKASPR-UHFFFAOYSA-N |
| SMILES | CC1(CC2C1CCC3(C(O3)CCC2=O)C)C |
| Canonical SMILES | CC1(CC2C1CCC3(C(O3)CCC2=O)C)C |
| Appearance | Oil |
| Melting Point | 60-61°C |
| Physical Description | Solid |
| Description | Kobusone belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Kobusone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, kobusone is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, kobusone can be found in root vegetables. This makes kobusone a potential biomarker for the consumption of this food product. |
| PubChem Compound | 3440569 |
| Last Modified | Nov 11 2021 |
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